![molecular formula C6H5BrN4 B1526071 6-Bromoimidazo[1,2-a]pyrimidin-2-amine CAS No. 1103861-39-7](/img/structure/B1526071.png)
6-Bromoimidazo[1,2-a]pyrimidin-2-amine
Overview
Description
6-Bromoimidazo[1,2-a]pyrimidin-2-amine is a chemical compound with the molecular formula C7H6BrN3 . It is a solid substance and is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
Synthesis Analysis
The synthesis of 6-Bromoimidazo[1,2-a]pyrimidin-2-amine and its derivatives has been reported in several studies . For instance, one study reported the synthesis of new imidazo[1,2-a]pyridines carrying biologically active hydrazone functionality . The newly synthesized intermediates and final compounds were characterized by various spectral techniques such as FTIR, 1H NMR, 13C NMR, and mass spectral and elemental analysis studies .Molecular Structure Analysis
The molecular structure of 6-Bromoimidazo[1,2-a]pyrimidin-2-amine is represented by the linear formula C7H6BrN3 . The InChI code for this compound is 1S/C7H6BrN3/c8-5-1-2-11-3-5 (8)10-6 (11)1-9-4/h1-3H,8H2 .Chemical Reactions Analysis
Chemical reactions involving 6-Bromoimidazo[1,2-a]pyrimidin-2-amine have been studied in the context of various synthetic strategies . For example, one study reported a chemodivergent reaction where N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from a-bromoketones and 2-aminopyridine under different reaction conditions .Scientific Research Applications
Synthesis of Substituted 2-Aminoimidazoles
The synthesis of substituted 2-aminoimidazoles from 2-aminopyrimidines, involving 6-Bromoimidazo[1,2-a]pyrimidin-2-amine, has been a subject of study. Ermolat'ev and Van der Eycken (2008) developed a method starting from readily available 2-aminopyrimidines and α-bromocarbonyl compounds, utilizing conventional heating or microwave irradiation. The process included cleavage of 1,2,3-substituted imidazo[1,2-a]pyrimidin-1-ium salts with hydrazine or secondary amines, leading to 1,4,5-trisubstituted 2-aminoimidazoles. Additionally, a novel Dimroth-type rearrangement was involved, showcasing the compound's potential as a versatile intermediate in synthetic organic chemistry (Ermolat'ev & Van der Eycken, 2008).
properties
IUPAC Name |
6-bromoimidazo[1,2-a]pyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN4/c7-4-1-9-6-10-5(8)3-11(6)2-4/h1-3H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPAHLRLNRBBDOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=NC(=CN21)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001282128 |
Source
|
| Record name | 6-Bromoimidazo[1,2-a]pyrimidin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001282128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromoimidazo[1,2-a]pyrimidin-2-amine | |
CAS RN |
1103861-39-7 |
Source
|
| Record name | 6-Bromoimidazo[1,2-a]pyrimidin-2-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1103861-39-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromoimidazo[1,2-a]pyrimidin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001282128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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